Cas no 2229507-34-8 (2-Amino-2-methyl-3-(2,3,4,5-tetrafluorophenyl)propan-1-ol)

• Product Name: 2-Amino-2-methyl-3-(2,3,4,5-tetrafluorophenyl)propan-1-ol
• CAS No: 2229507-34-8
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 6030058
• PubChem ID: 165669122
• Update Time: 2025-06-14

2-Amino-2-methyl-3-(2,3,4,5-tetrafluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2229507-34-8
• EN300-1823732
• 2-amino-2-methyl-3-(2,3,4,5-tetrafluorophenyl)propan-1-ol
• 2-Amino-2-methyl-3-(2,3,4,5-tetrafluorophenyl)propan-1-ol

• Inchi： 1S/C10H11F4NO/c1-10(15,4-16)3-5-2-6(11)8(13)9(14)7(5)12/h2,16H,3-4,15H2,1H3
• InChI Key： YNACPLQQDKFPBM-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1CC(C)(CO)N)F)F)F

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-Amino-2-methyl-3-(2,3,4,5-tetrafluorophenyl)propan-1-ol

Research Brief on 2-Amino-2-methyl-3-(2,3,4,5-tetrafluorophenyl)propan-1-ol (CAS: 2229507-34-8)

The compound 2-Amino-2-methyl-3-(2,3,4,5-tetrafluorophenyl)propan-1-ol (CAS: 2229507-34-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of 2-Amino-2-methyl-3-(2,3,4,5-tetrafluorophenyl)propan-1-ol as a key intermediate in the synthesis of novel fluorinated pharmaceuticals. The tetrafluorophenyl group in its structure enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug design. Researchers have successfully employed this compound in the development of enzyme inhibitors targeting inflammatory pathways, demonstrating its versatility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's potential as a building block for small-molecule therapeutics. The study utilized computational modeling and in vitro assays to evaluate its binding affinity with various biological targets. Results indicated promising interactions with proteins involved in neurodegenerative diseases, suggesting a potential avenue for further investigation.

In addition to its therapeutic potential, the synthetic pathways for 2-Amino-2-methyl-3-(2,3,4,5-tetrafluorophenyl)propan-1-ol have been optimized in recent years. A team at the University of Cambridge reported a high-yield, scalable synthesis method in 2022, which significantly reduced production costs and improved purity. This advancement has facilitated broader research applications and preclinical evaluations.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have identified issues related to its bioavailability, prompting researchers to explore prodrug strategies and formulation enhancements. Ongoing research aims to address these limitations while maximizing the compound's therapeutic efficacy.

In conclusion, 2-Amino-2-methyl-3-(2,3,4,5-tetrafluorophenyl)propan-1-ol represents a valuable scaffold in modern drug discovery. Its unique chemical properties and demonstrated biological activity make it a focal point for future research in targeted therapies. Continued innovation in synthesis and formulation will be critical to unlocking its full potential in the pharmaceutical industry.